Cas no 1805552-17-3 (2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine
• CAS No: 1805552-17-3
• MF: C₈H₉F₂N₃O₃
• MW: 233.172168493271
• CID: 4895843
• Update Time: 2025-06-11

2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine

• Inchi： 1S/C8H9F2N3O3/c1-16-6-2-4(8(9)10)12-5(3-11)7(6)13(14)15/h2,8H,3,11H2,1H3
• InChI Key： WKQRHJVPHMSFHL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CN)=N1)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.2
• Topological Polar Surface Area: 94

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS No. 1805552-17-3)

2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805552-17-3, represents a class of pyridine derivatives that exhibit promising biological activities. The structural features of this molecule, including the presence of an aminomethyl group, a difluoromethyl substituent, a methoxy group, and a nitro group, contribute to its potential utility in the development of novel therapeutic agents.

The pyridine core is a fundamental scaffold in medicinal chemistry, widely recognized for its versatility in drug design. Pyridine derivatives have been extensively explored for their pharmacological properties, ranging from antimicrobial to anticancer applications. The specific arrangement of functional groups in 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine enhances its interactions with biological targets, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have indicated that the aminomethyl group can form hydrogen bonds with polar residues in protein targets, while the difluoromethyl moiety may influence the electronic properties of the molecule, thereby modulating its binding affinity. Additionally, the methoxy and nitro groups contribute to the overall solubility and metabolic stability of the compound, which are critical factors in drug development.

In the context of contemporary pharmaceutical research, 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine has been investigated for its potential role in addressing various therapeutic challenges. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The nitro group, in particular, has been shown to enhance reactivity and binding interactions with target proteins, making it a strategic feature for drug design.

The integration of fluorine atoms into pharmaceutical molecules is a well-established strategy to improve pharmacokinetic properties. The difluoromethyl group in this compound not only enhances metabolic stability but also influences the lipophilicity profile, which is crucial for optimizing oral bioavailability. These attributes make 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine an attractive candidate for further exploration in drug discovery programs.

Furthermore, the methoxy group serves as a hydrophilic moiety that can improve water solubility, which is essential for formulation development. This balance between hydrophobic and hydrophilic regions enhances the compound's pharmacokinetic profile, making it more suitable for clinical applications. The nitro group also contributes to the overall electronic distribution of the molecule, which can be fine-tuned to achieve optimal binding interactions with biological targets.

Current research trends indicate that pyridine derivatives continue to be a cornerstone in medicinal chemistry due to their diverse biological activities and structural flexibility. The synthesis and optimization of compounds like 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS No. 1805552-17-3) are driven by the need for innovative solutions to complex medical challenges. The combination of computational methods and experimental validation has accelerated the discovery process, leading to more efficient development pipelines.

The potential applications of this compound extend beyond traditional therapeutic areas. For example, its structural motifs may inspire new analogs with enhanced efficacy or reduced side effects. The versatility of pyridine derivatives allows chemists to modify various functional groups while maintaining core structural integrity, providing a rich palette for drug design innovation.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS No. 1805552-17-3) stands as a testament to the ongoing progress in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a key player in future drug development efforts. As research continues to uncover new therapeutic possibilities, compounds like this will undoubtedly play a pivotal role in advancing medical science.